3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one

• IUPAC Name: 3-(2-chloroanilino)-1-cyclopropylpyrazin-2-one
• InChI: InChI=1S/C13H12ClN3O/c14-10-3-1-2-4-11(10)16-12-13(18)17(8-7-15-12)9-5-6-9/h1-4,7-9H,5-6H2,(H,15,16)
• InChI Key: XFRUNFPDSRQJJK-UHFFFAOYSA-N
• Canonical SMILES: C1CC1N2C=CN=C(C2=O)NC3=CC=CC=C3Cl
• Molecular Formula: C13H12ClN3O
• Molecular Weight: 261.70 g/mol

Description

“3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one” is a compound that belongs to the quinazolinone and quinazoline derivatives. These compounds are important heterocycles in medicinal chemistry, possessing a wide spectrum of biological properties like antibacterial, antifungal, anticonvulsant, anti-inflammatory, anti-HIV, anticancer, and analgesic activities.

Scientific Research Applications

Molecular Interaction and Stabilization

• 3-Aminopyrazole derivatives, a category to which 3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one belongs, have been identified as the first artificial templates that stabilize the β-sheet conformation in N/C-protected dipeptides via purely intermolecular interactions. This property is significant in the context of peptide research and molecular chemistry (Kirsten & Schrader, 1997).

Synthesis and Chemical Reactions

• The compound has been utilized in the synthesis of nitrogen bi- and polycyclic compounds. Its reaction pathways often lead to the formation of isomeric products, showcasing its versatility in organic synthesis (Petrov & Kasatochkin, 2013).

Pharmaceutical Applications

• Aminopyrazoles, including 3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one, have been synthesized for potential use in pharmacological applications. For instance, some derivatives exhibit strong anticonvulsant effects, indicating their potential in drug development (Lankau et al., 1999).

Chemical Sensing and Detection

• Compounds related to 3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one have been used in the development of fluorescent probes for detecting metal ions and amino acids in aqueous solutions. This demonstrates their potential in chemical sensing and analytical applications (Guo et al., 2014).

Antimicrobial Activity

• Derivatives of 3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one have been synthesized and evaluated for antimicrobial activity. This aspect of research highlights its potential application in addressing microbial resistance and developing new antimicrobial agents (Behbehani et al., 2012).

Future Directions

Quinazolinone and quinazoline derivatives, to which “3-((2-chlorophenyl)amino)-1-cyclopropylpyrazin-2(1H)-one” belongs, have a wide range of biological properties, making them an important area of research in medicinal chemistry. Future research could focus on synthesizing new derivatives with potent biological activities and studying their mechanisms of action.